Cas no 101203-31-0 (Tetramethyldibutylbiphenyldiol,)

• Product Name: Tetramethyldibutylbiphenyldiol,
• CAS No: 101203-31-0
• Molecular Formula: C₂₄H₃₄O₂
• Molecular Weight: 354.525567531586
• MDL: MFCD01862439
• CID: 91219
• PubChem ID: 24885270

Tetramethyldibutylbiphenyldiol, Properties

Names and Identifiers

• Tetramethyldibutylbiphenyldiol,
• (S)-(-)-5,5,6,6-Tetramethyl-3,3-di-t-butyl-1,1-biphenyl-2,2-diol
• racemic-5,5-6,6-Tetramethyl-3,3-di-t-butyl-1,1-biphenyl-2,2-diol
• rac-3,3'-Di-t-butyl-5,5',6,6'-tetramethyl-1,1'-bip henyl-2,2'-diol
• 3,3'-di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• [1,1'-Biphenyl]-2,2'-diol, 3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-, (1S)-
• 329735-68-4
• FT-0767390
• 6-tert-butyl-2-(3-tert-butyl-2-hydroxy-5, 6-dimethylphenyl)-3, 4-dimethylphenol
• 5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol
• (S)-(-)-5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol
• [1,1'-Biphenyl]-2,2'-diol,3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-,(1R)-
• (S)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• 205927-03-3
• 3,3'-Di-tert-butyl-5,5',6,6'-tetramethyl-[1,1'-biphenyl]-2,2'-diol
• 3,3'-Di-tert-butyl-5,5',6,6'-tetramethyl[1,1'-biphenyl]-2,2'-diol
• J-013448
• 101203-31-0
• MFCD01862439
• CS-0086508
• E76871
• racemic-5,5'-6,6'-Tetramethyl-3,3'-di-t-butyl-1,1'-biphenyl-2,2'-diol
• (R)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• FT-0710826
• [1,1'-Biphenyl]-2,2'-diol, 3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-
• LS-15066
• BEA20331
• (+/-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• (S)-()-5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol
• DTXSID90942783
• D83191
• CS-0086793
• (R)-(+)-5,5',6,6'-Tetramethyl-3,3'-di-t-butyl-1,1'-biphenyl-2,2'-diol
• E76870
• AKOS015910403
• SCHEMBL1524288
• NMVVBVMYPLMIOU-UHFFFAOYSA-N
• (S)-(-)-5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol, 97%
• 6-tert-butyl-2-(3-tert-butyl-2-hydroxy-5,6-dimethylphenyl)-3,4-dimethylphenol
• 5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol, 97%
• [1,1'-Biphenyl]-2,2'-diol,3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-,(1S)-
• (S)-(-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• 3,3'-di-t-butyl-5,5',6,6'-tetramethyl-1,1'-biphenyl-2,2'-diol
• DB-246518
• (1S)-3,3'-Bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-[1,1'-biphenyl]-2,2'-diol

• MDL： MFCD01862439
• InChIKey： NMVVBVMYPLMIOU-UHFFFAOYSA-N
• Inchi： 1S/C24H34O2/c1-13-11-17(23(5,6)7)21(25)19(15(13)3)20-16(4)14(2)12-18(22(20)26)24(8,9)10/h11-12,25-26H,1-10H3
• SMILES： OC1C(=C(C)C(C)=CC=1C(C)(C)C)C1=C(C)C(C)=CC(=C1O)C(C)(C)C

Computed Properties

• Exact Mass: 354.25602
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 354.256
• Heavy Atom Count: 26
• Complexity: 428
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.6
• Tautomer Count: 249
• Surface Charge: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.46
• Refractive Index: 1.545
• Boiling Point: 420.8°C at 760 mmHg
• Melting Point: 164-169 °C
• Flash Point: 173.5°C
• Color/Form: White solid
• Solubility: Not determined
• Density: 1.012